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Cat. No.: B1195910

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of

transuranic elements, including Curium (Cm), Berkelium (Bk), and Californium (Cf), using

americium (Am) isotopes as starting materials. The methodologies cover both neutron

irradiation in nuclear reactors and charged-particle bombardment in cyclotrons.

Introduction
Americium (Am) is a synthetic transuranic element, first produced in 1944 by Glenn T.

Seaborg's group as part of the Manhattan Project.[1][2] Its most common isotopes, 241Am and

243Am, are produced in nuclear reactors through successive neutron capture by plutonium

isotopes.[1][2] Due to their availability and nuclear properties, these americium isotopes serve

as critical starting materials for the production of heavier transuranic elements.[3][4] The

synthesis of these heavier elements is crucial for fundamental research into the properties of

matter at the extremes of the periodic table and for the production of specific isotopes for

industrial and medical applications.
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This guide outlines the primary pathways for producing curium, berkelium, and californium from

americium targets and provides generalized protocols for the irradiation and subsequent

chemical separation processes.

Production Pathways
Transuranic elements are synthesized from americium via two primary methods:

Neutron Capture: Involves the irradiation of americium targets within the high neutron flux of

a nuclear reactor. This process is effective for producing a range of heavier isotopes through

successive neutron absorption and beta decay.

Charged-Particle Bombardment: Utilizes particle accelerators, such as cyclotrons, to

bombard americium targets with high-energy charged particles like alpha particles (helium

nuclei).[5]

Production of Curium (Cm) Isotopes
Curium is produced in nuclear reactors through neutron capture by americium isotopes. The

key reactions are:

From 241Am: Americium-241 captures a neutron to become 242Am. The ground state of

242Am has a short half-life (16 hours) and primarily undergoes beta decay to form Curium-

242.[1]

²⁴¹Am + n → ²⁴²Am → ²⁴²Cm + β⁻

From 243Am: Americium-243 captures a neutron to form 244Am, which then rapidly beta

decays to Curium-244.

²⁴³Am + n → ²⁴⁴Am → ²⁴⁴Cm + β⁻

Production of Berkelium (Bk) and Californium (Cf)
Isotopes
Berkelium and californium can be produced through both neutron capture chains and charged-

particle bombardment.
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Via Charged-Particle Bombardment: The first synthesis of berkelium was achieved by

bombarding milligram quantities of 241Am with alpha particles in a cyclotron.[5][6]

²⁴¹Am + ⁴He → ²⁴³Bk + 2n[7]

The resulting 243Bk has a half-life of about 4.5 hours.[5][6]

Via Neutron Irradiation: In a high-flux reactor, prolonged neutron irradiation of 243Am can

lead to a chain of neutron captures and beta decays, ultimately producing berkelium,

californium, and even heavier elements.[3][8] This process involves the buildup of various

curium isotopes which then capture further neutrons.

²⁴³Am → (n,γ) → ²⁴⁴Cm → ... → ²⁴⁹Bk → (β⁻) → ²⁴⁹Cf

The overall pathways for producing heavier elements via neutron capture are visualized below.
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Production of transuranics via neutron capture starting from Americium isotopes.
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Data Summary
Table 1: Key Americium Isotopes for Target Material

Isotope Half-Life
Primary Production
Method

Notes

241Am 432.2 years

Beta decay of 241Pu

from spent nuclear

fuel.[3]

Widely used for

smoke detectors and

as a target for Bk

production.[3]

243Am 7,370 years

Successive neutron

capture from 241Am

in reactors.[1]

Preferred for

producing transcurium

elements in high-flux

reactors.[3]

Table 2: Thermal Neutron Capture Cross-Sections for
241Am

Parameter Reported Value (barns) Reference

Thermal Capture Cross

Section (σ₀)
628 ± 22 Shinohara et al.[9]

Thermal Capture Cross

Section (σ₀)
707 ± 29 Measurements at J-PARC[10]

Thermal Capture Cross

Section (σ₀)
717 ± 13 (Weighted Mean)

WPEC Subgroup 41

Recommendation[11]

Thermal Capture Cross

Section (σ₀)
747.8 JEFF-3.2 Evaluated Data[12]

Resonance Integral (I₀) 3,500 ± 300 Shinohara et al.[9]

Note: A barn (b) is a unit of area equal to 10⁻²⁸ m², used to measure the cross-section of a

nuclear reaction.
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The following sections provide generalized protocols for the key experimental stages. All work

with americium and its products must be conducted in specialized hot cell or glovebox facilities

due to intense radioactivity.[2]

Protocol 1: Target Preparation
Material Selection: Obtain americium, typically in the form of americium oxide (AmO₂), from

a supplier like Oak Ridge National Laboratory.[13] 243Am is preferred for reactor irradiation

to minimize fission byproducts.[3]

Target Fabrication:

For neutron irradiation, AmO₂ is typically mixed with aluminum powder, pressed into a

pellet, and encapsulated in an aluminum holder.

For cyclotron bombardment, a thin layer of AmO₂ (on the order of milligrams) is deposited

onto a metal foil (e.g., platinum or beryllium).[6][14]

Encapsulation: The target is securely sealed in a suitable container (e.g., welded aluminum

or stainless steel) to prevent contamination during handling and irradiation.

Protocol 2: Irradiation
A) Neutron Irradiation in a High-Flux Reactor:

Insert the encapsulated americium target into a high-flux nuclear reactor, such as the

High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory.[6]

Irradiate the target for an extended period, which can range from months to years,

depending on the desired products.[6]

Monitor the neutron fluence to estimate the production yields of the desired isotopes.

After the irradiation campaign, safely remove the highly radioactive target and transfer it to

a hot cell for processing.

B) Charged-Particle Bombardment in a Cyclotron:
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Mount the americium target foil in the target assembly of a cyclotron (e.g., a 60-inch

cyclotron).[5]

Bombard the target with a high-energy beam of alpha particles for several hours.[5]

After bombardment, remotely remove the target and transfer it for chemical processing.

Protocol 3: Post-Irradiation Chemical Separation
The separation of microscopic quantities of newly formed elements from the highly radioactive

target material is a significant challenge. Ion-exchange chromatography is a cornerstone

technique for this process.[15][16]
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Generalized workflow for the chemical separation of transuranic elements.

Target Dissolution:

Remotely transfer the irradiated target into a hot cell.

Dissolve the target and its cladding in a suitable acid, such as nitric acid or hydrochloric

acid.[14][17] This brings the americium, newly formed transuranics, and fission products

into an aqueous solution.
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Initial Separation (Ion Exchange):

Load the acidic solution onto a cation-exchange resin column.[15]

The tripositive actinide and lanthanide ions will bind to the resin.[15]

Selectively elute the elements from the column using a complexing agent, such as

ammonium citrate or α-hydroxyisobutyrate.[18] The elements will elute in reverse order of

their atomic number (e.g., Cf, then Bk, then Cm).

Further Purification (Solvent Extraction):

For separating elements with very similar chemical properties, such as americium and

curium, solvent extraction is often employed.[18][19]

Prepare an organic phase containing a selective extractant (e.g., N,N,N′,N′-tetraoctyl

diglycolamide (TODGA) or di(2-ethylhexyl)phosphoric acid (HDEHP)) in a suitable diluent.

[20][21]

Contact the aqueous solution containing the elements with the organic phase. By carefully

controlling the acidity and oxidation states, a selective transfer of certain elements into the

organic phase can be achieved, allowing for their separation.[21] For example, Am(V) can

be stabilized, allowing for the selective extraction of Cm(III).[21]

Product Conversion and Analysis:

Once a purified fraction of the desired element is obtained, it can be precipitated from the

solution, often as an oxalate or hydroxide, and then calcined to form a stable oxide for

storage or further use.[22]

The identity and quantity of the separated element are confirmed through radiometric

techniques, such as alpha and gamma spectroscopy.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1195910/docs#application-notes-
protocols-production-of-transuranic-elements-from-americium-isotopes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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